Cas no 1604-42-8 (9,10-Anthracenedione,1,6-dinitro-)

9,10-Anthracenedione,1,6-dinitro- Properties

Names and Identifiers

• 9,10-Anthracenedione,1,6-dinitro-
• 1,6-dinitroanthracene-9,10-dione
• 1,6-dinitroanthraquinone
• EINECS 216-512-4
• NS00025225
• DTXSID00166877
• UQKJUEALIQRECQ-UHFFFAOYSA-N
• 1,6-Dinitroanthrachinon
• SCHEMBL10948128
• 1604-42-8
• 1,6-dinitro-anthraquinone
• +Expand

• InChIKey： UQKJUEALIQRECQ-UHFFFAOYSA-N
• Inchi： InChI=1S/C14H6N2O6/c17-13-9-2-1-3-11(16(21)22)12(9)14(18)8-5-4-7(15(19)20)6-10(8)13/h1-6H
• SMILES： O=[N+](C1C=CC2C(C3C([N+]([O-])=O)=CC=CC=3C(=O)C=2C=1)=O)[O-]

Computed Properties

• Exact Mass: 298.02258
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 0
• Monoisotopic Mass: 298.023
• Heavy Atom Count: 22
• Complexity: 536
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.5
• Topological Polar Surface Area: 126A^2

Experimental Properties

• PSA: 120.42
• Refractive Index: 1.714
• Boiling Point: 563.4°Cat760mmHg
• Flash Point: 294°C
• Density: 1.631